Cas no 899724-77-7 (2-{5-(3-chlorobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide)

• Product Name: 2-{5-(3-chlorobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide
• CAS No: 899724-77-7
• MF: C₂₀H₁₈ClN₃O₅S₂
• MW: 479.95702123642
• CID: 5440106
• Update Time: 2025-11-04

2-{5-(3-chlorobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[5-(3-chlorophenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(4-ethoxyphenyl)acetamide
• 2-{5-(3-chlorobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide

• Inchi： 1S/C20H18ClN3O5S2/c1-2-29-15-8-6-14(7-9-15)23-18(25)12-30-20-22-11-17(19(26)24-20)31(27,28)16-5-3-4-13(21)10-16/h3-11H,2,12H2,1H3,(H,23,25)(H,22,24,26)
• InChI Key： FLBSEWWYEQDPET-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OCC)C=C1)(=O)CSC1NC(=O)C(S(C2=CC=CC(Cl)=C2)(=O)=O)=CN=1

Additional information on 2-{5-(3-chlorobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide

Recent Advances in the Study of 2-{5-(3-chlorobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide (CAS: 899724-77-7)

The compound 2-{5-(3-chlorobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide (CAS: 899724-77-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings regarding this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The structural uniqueness of 899724-77-7, characterized by the presence of a chlorobenzenesulfonyl group and an ethoxyphenyl acetamide moiety, contributes to its high binding affinity and selectivity towards target proteins. Computational modeling and X-ray crystallography studies have provided insights into the molecular interactions that underpin its inhibitory effects.

In vitro and in vivo experiments have demonstrated promising results, with 899724-77-7 showing efficacy in reducing tumor growth and inflammation in preclinical models. Notably, the compound exhibits a favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, which enhances its potential as a drug candidate. However, further optimization is required to address certain limitations, such as off-target effects and toxicity at higher doses.

Collaborative research efforts are currently underway to explore the therapeutic potential of 899724-77-7 in various disease contexts, including cancer, autoimmune disorders, and infectious diseases. The integration of advanced drug delivery systems, such as nanoparticle-based formulations, is being investigated to improve the compound's efficacy and reduce adverse effects. These developments underscore the compound's versatility and the broader implications for drug discovery and development.

In conclusion, 2-{5-(3-chlorobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide represents a promising scaffold for the development of novel therapeutics. Continued research into its mechanism of action, structural optimization, and clinical applicability will be crucial in translating these findings into tangible medical advancements. This brief serves as a comprehensive update for researchers and stakeholders in the field, providing a foundation for future investigations and collaborations.